Cas no 16355-29-6 (6b-Hydroxy Prednisolone)

• Product Name: 6b-Hydroxy Prednisolone
• CAS No: 16355-29-6
• Molecular Formula: C₂₁H₂₈O₆
• Molecular Weight: 378.45900
• CID: 139723
• PubChem ID: 14726612

6b-Hydroxy Prednisolone Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,6,11,17,21-tetrahydroxy-, (6b,11b)- (9CI)
• 6b-Hydroxy Cortisol
• 6,11,17,21-tetrahydroxypregna-1,4-diene-3,20-dione (6-hydroxyprednisolone)
• 6Β-HYDROXY PREDNISOLONE
• 6-vinylpyridin-2-amine
• 6β-Hydroxyprednisone
• 6-hydroxyprednisolone
• 6b-Hydroxyprednisolon
• Prednisolone EP Impurity D
• 6β,11β,17α,21-Tetrahydroxypregna-1,4-diene-3,20-dione
• (6b,11b)-6,11,17,21-Tetrahydroxy-pregna-1,4-diene-3,20-dione
• Pregna-1,4-diene-3,20-dione, 6,11,17,21-tetrahydroxy-, (6beta,11beta)-
• PREDNISOLONE IMPURITY D [EP IMPURITY]
• (6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• 6beta-Hydroxy prednisolone
• PREGNA-1,4-DIENE-3,20-DIONE, 6,11,17,21-TETRAHYDROXY-, (6.BETA.,11.BETA.)-
• 6beta-Hydroxyprednisolone (M-VI)
• PD163924
• J-010055
• (1R,3aS,3bS,5R,9aR,9bS,10S,11aS)-1,5,10-trihydroxy-1-(hydroxyacetyl)-9a,11a-dimethyl-1,2,3,3a,3b,4,5,9a,9b,10,11,11a-dodecahydro-7H-cyclopenta[a]phenanthren-7-one
• 6?-Hydroxy Prednisolone
• 6-.BETA.-HYDROXY-PREDNISOLONE
• 6beta,11beta,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• 6 beta -Hydroxy prednisolone
• UNII-UT5TNW0Q0U
• (6beta,11beta)-6,11,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione
• 6beta-Hydroxyprednisolone
• 16355-29-6
• PREGNA-1,4-DIENE-3,20-DIONE, 6.BETA.,11.BETA.,17,21-TETRAHYDROXY-
• (6.BETA.,11.BETA.)-6,11,17,21-TETRAHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• UT5TNW0Q0U
• 6.BETA.-HYDROXYPREDNISOLONE
• CHEBI:180697
• (1R,3aS,3bS,5R,9aR,9bS,10S,11aS)-1,5,10-trihydroxy-1-(hydroxyacetyl)-9a,11a-dimethyl-1,2,3,3a,3b,4,5,9a,9b,10,11,11a-dodecahydro-7H-cyclopenta(a)phenanthren-7-one
• 6 beta-hydroxyprednisolone
• (1R,3AS,3BS,5R,9AR,9BS,10S,11AS)-1,5,10-TRIHYDROXY-1-(2-HYDROXYACETYL)-9A,11A-DIMETHYL-2H,3H,3AH,3BH,4H,5H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-ONE
• 6-BETA-HYDROXY-PREDNISOLONE
• PREGNA-1,4-DIENE-3,20-DIONE, 6BETA,11BETA,17,21-TETRAHYDROXY-
• PREDNISOLONE IMPURITY D (EP IMPURITY)

• InChIKey： LJGWPGVRXUUNAG-UJXAPRPESA-N
• Inchi： InChI=1S/C21H28O6/c1-19-5-3-11(23)7-14(19)15(24)8-12-13-4-6-21(27,17(26)10-22)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15-16,18,22,24-25,27H,4,6,8-10H2,1-2H3/t12-,13-,15+,16-,18+,19-,20-,21-/m0/s1
• SMILES： C[C@@]12C=CC(=O)C=C2[C@@H](C[C@H]3[C@@H]4CC[C@](C(=O)CO)([C@@]4(C)C[C@@H]([C@@H]31)O)O)O

Computed Properties

• Exact Mass: 378.20400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 376.18858861g/mol
• Heavy Atom Count: 27
• Complexity: 756
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 0.75240
• PSA: 115.06000
• Melting Point: 248-250?C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids